Cas no 1805232-68-1 (Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805232-68-1
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858353
• Update Time: 2025-10-28

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9F5N2O2/c1-19-6(18)3-4-2-5(10(13,14)15)7(8(11)12)9(16)17-4/h2,8H,3H2,1H3,(H2,16,17)
• InChI Key： HKAJVRLJHVCVGA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OC)=NC(=C1C(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805232-68-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with various functional groups that impart unique chemical and biological properties. The presence of difluoromethyl and trifluoromethyl substituents on the pyridine ring, along with the methyl acetate group, makes this compound a versatile building block for advanced chemical synthesis.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate involves a series of carefully designed multi-step reactions, often employing modern catalytic methods and advanced purification techniques. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This compound, with its strategically placed fluorinated groups, has shown potential in modulating enzyme activity and receptor binding, making it a valuable candidate for lead optimization in drug development pipelines.

One of the most intriguing aspects of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is its role in the development of novel materials with tailored electronic properties. Researchers have explored its application in organic electronics, where the pyridine-based structure contributes to improved charge transport characteristics. Recent breakthroughs in this area have demonstrated that fluorinated pyridines can significantly enhance the performance of organic semiconductors, paving the way for next-generation electronic devices.

In addition to its applications in pharmaceuticals and materials science, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate has also found relevance in agrochemical research. Its ability to interact with specific biological targets makes it a promising candidate for the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Ongoing studies are focusing on optimizing its bioavailability and minimizing off-target effects to ensure sustainable agricultural practices.

The structural complexity of Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate presents both challenges and opportunities for chemists. The synthesis requires precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity. Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior in various chemical environments, further aiding its development and application.

From a commercial perspective, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is increasingly being recognized as a key intermediate in the synthesis of high-value chemicals. Its demand has grown significantly due to its versatility across multiple industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Market analysis indicates a steady increase in production volumes as industries seek to leverage its unique properties for innovative applications.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-4-(trifluoromethy l)pyridine-6-acetate (CAS No. 1805232-68-1) stands at the forefront of modern chemical research, offering unparalleled potential across diverse fields. Its intricate structure, combined with cutting-edge synthetic methodologies and applications in drug discovery, materials science, and agrochemicals, underscores its importance as a vital component of contemporary chemical innovation.